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Compound of Interest

Compound Name: 6,3'-Dimethoxyflavone

Cat. No.: B1201445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6,3'-
Dimethoxyflavone, intended for use in laboratory and drug development settings. It

summarizes key safety data, outlines detailed handling protocols, and visualizes a general

workflow for safe laboratory practices when working with this compound.

Chemical and Physical Properties
6,3'-Dimethoxyflavone is a flavonoid compound, a class of natural products with a wide range

of biological activities. Accurate identification is crucial, as similar compounds can have

different properties and hazard profiles.

Property Value Source

Molecular Formula C₁₇H₁₄O₄ --INVALID-LINK--

Molecular Weight 282.29 g/mol --INVALID-LINK--

CAS Number 79786-40-6 --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Synonyms
6-methoxy-2-(3-

methoxyphenyl)chromen-4-one
--INVALID-LINK--
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Safety and Hazard Information
6,3'-Dimethoxyflavone is classified as harmful if swallowed. It is imperative to distinguish it

from the structurally similar 6,3'-Dimethoxy-3-hydroxyflavone (CAS: 720676-20-0), which has a

higher toxicity rating ("Toxic if swallowed").[1]

GHS Classification
Hazard Class Category Pictogram Signal Word

Hazard
Statement

Acute Toxicity,

Oral
4 GHS07 Warning

H302: Harmful if

swallowed

Source: Sigma-Aldrich[2]

Precautionary Statements & Handling Codes
Type Codes

Prevention P264, P270

Response P301+P312, P330

Disposal P501

Note: These are general codes for this hazard classification. Always refer to the specific Safety

Data Sheet (SDS) from your supplier.

Storage and Incompatibilities
Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly sealed.

This compound is classified under Storage Class 11 for combustible solids.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents.

Experimental Protocols: Safe Handling
The following is a general protocol for handling 6,3'-Dimethoxyflavone powder in a laboratory

setting. This protocol is synthesized from standard practices for handling chemical powders
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and flavonoids and should be adapted to specific experimental needs and institutional safety

guidelines.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles with side shields conforming to EN 166 (EU)

or NIOSH (US) standards.

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) that have been

inspected for integrity before use.

Body Protection: Wear a lab coat. For larger quantities or when there is a risk of significant

dust generation, consider additional protective clothing.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or if irritation is experienced, use a full-face respirator

with an appropriate particulate filter.

Weighing and Solution Preparation
Preparation: Before handling, ensure the work area is clean and uncluttered. Designate a

specific area for weighing, such as a chemical fume hood or a ventilated balance enclosure.

Weighing:

Perform all weighing operations within a fume hood or ventilated enclosure to minimize

dust inhalation.

Use a micro-spatula to carefully transfer the solid powder. Avoid creating dust clouds.

Close the container immediately after use.

Dissolving:

Add the solvent to the weighed powder slowly to avoid splashing.

If sonication is required to dissolve the compound, ensure the sample tube is securely

capped. Place the sonicator in a secondary container or an area where potential spills can
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be contained.[3]

Cleaning:

Carefully wipe down the balance and surrounding surfaces with a damp cloth or towel to

collect any residual powder.

Dispose of all contaminated materials (e.g., weigh boats, pipette tips, wipes) as chemical

waste according to institutional guidelines.

Spill and Emergency Procedures
Small Spills:

Evacuate personnel from the immediate area.

Wear appropriate PPE.

Gently cover the spill with an absorbent material to avoid raising dust.

Carefully sweep or scoop the material into a suitable, labeled container for chemical waste

disposal.

Clean the spill area with a damp cloth, and dispose of cleaning materials as hazardous

waste.

First Aid:

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison

control center or doctor immediately for treatment advice.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
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Biological Activity and Potential Signaling Pathways
While no specific signaling pathways related to the toxicology of 6,3'-Dimethoxyflavone have

been identified, research into its biological effects provides context for its potential interactions

within biological systems. It's important for researchers to be aware of these activities, as they

may have unintended consequences in experimental models.

A recent study on the closely related 6,3'-dimethoxy flavonol (note the -ol suffix, indicating a

hydroxyl group) found that it exerts anti-proliferative and apoptotic effects on human

osteosarcoma (MG-63) cells.[4] The study indicated that the compound induces apoptosis by

increasing the Bax/Bcl-2 ratio and upregulating p53 expression, suggesting an activation of the

intrinsic apoptotic pathway.[4]

Other methoxyflavones have been shown to interact with various cellular pathways, including:

Inflammatory Pathways: A structurally similar compound, 5,6,4'-trihydroxy-7,3'-

dimethoxyflavone, was found to interfere with NF-κB and mitogen-activated protein kinase

(MAPK) signaling pathways in macrophages.[5]

Neuroprotective Pathways: Studies on other dimethoxyflavones have suggested

neuroprotective effects through the modulation of neurotransmitter receptors and reduction

of pro-inflammatory markers.[6]

These findings underscore that while 6,3'-Dimethoxyflavone is being investigated for

therapeutic properties, its biological activity necessitates careful handling to avoid unintended

exposure and biological effects in researchers.

Visualized Workflows and Pathways
The following diagrams illustrate logical relationships and workflows relevant to the safe

handling of 6,3'-Dimethoxyflavone.
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Caption: General workflow for safely handling 6,3'-Dimethoxyflavone powder.
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Caption: PPE selection logic for handling 6,3'-Dimethoxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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